Cas no 116850-68-1 (4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfinyl)-)
116850-68-1 structure
Product Name:4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfinyl)-
CAS No:116850-68-1
MF:C11H13N3O2S
MW:251.304820775986
CID:165519
PubChem ID:3088013
Update Time:2025-04-19
4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfinyl)-
- 3-(4-methoxyphenyl)-4-methyl-5-methylsulfinyl-1,2,4-triazole
- DTXSID50922182
- 4H-1,2,4-Triazole, 3-(4-methoxyphenyl)-4-methyl-5-(methylsulfinyl)-
- 3-(4-Methoxyphenyl)-4-methyl-5-(methylsulfinyl)-4H-1,2,4-triazole
- 3-(Methanesulfinyl)-5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazole
- 5-(4-Methoxyphenyl)-4-methyl-3-(methylsulfinyl)-4H-1,2,4-triazole
- 116850-68-1
- CHEMBL24794
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- Inchi: 1S/C11H13N3O2S/c1-14-10(12-13-11(14)17(3)15)8-4-6-9(16-2)7-5-8/h4-7H,1-3H3
- InChI Key: HIKKEGKGIDBBOI-UHFFFAOYSA-N
- SMILES: S(C)(C1=NN=C(C2C=CC(=CC=2)OC)N1C)=O
Computed Properties
- Exact Mass: 251.07299
- Monoisotopic Mass: 251.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 76.2Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 481.3°C at 760 mmHg
- Flash Point: 244.9°C
- Refractive Index: 1.65
- PSA: 63
4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfinyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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